Cas no 1862941-04-5 (3-Bromo-8-methylquinolin-5-amine)

• Product Name: 3-Bromo-8-methylquinolin-5-amine
• CAS No: 1862941-04-5
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5739110
• PubChem ID: 130537665
• Update Time: 2025-10-22

3-Bromo-8-methylquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1862941-04-5
• 3-Bromo-8-methylquinolin-5-amine
• EN300-1616497
• 5-Quinolinamine, 3-bromo-8-methyl-

• Inchi： 1S/C10H9BrN2/c1-6-2-3-9(12)8-4-7(11)5-13-10(6)8/h2-5H,12H2,1H3
• InChI Key： DXELPDQQAUIHPJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C)=CC=C(C2=C1)N

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.564±0.06 g/cm3(Predicted)
• Boiling Point: 362.5±37.0 °C(Predicted)
• pka: 3.14±0.40(Predicted)

Additional information on 3-Bromo-8-methylquinolin-5-amine

Comprehensive Overview of 3-Bromo-8-methylquinolin-5-amine (CAS No. 1862941-04-5)

3-Bromo-8-methylquinolin-5-amine (CAS No. 1862941-04-5) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic amine family, characterized by its unique bromine substitution and methyl group at the 8-position. Its molecular structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

The growing interest in 3-Bromo-8-methylquinolin-5-amine is driven by its potential role in developing antimicrobial agents and fluorescence probes. Researchers have explored its utility in creating bioactive compounds due to the quinoline scaffold's inherent pharmacological properties. Recent studies highlight its relevance in addressing antibiotic resistance, a critical global health challenge. The compound's structural versatility allows for modifications that enhance its binding affinity to microbial targets, making it a promising candidate for next-generation therapeutics.

From a synthetic chemistry perspective, 3-Bromo-8-methylquinolin-5-amine serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic frameworks used in drug development. The bromine atom at the 3-position acts as a reactive site for palladium-catalyzed transformations, enabling the introduction of diverse functional groups. This adaptability aligns with the increasing demand for customizable molecular scaffolds in precision medicine.

In material science, 3-Bromo-8-methylquinolin-5-amine contributes to the design of organic electronic materials. Its quinoline core exhibits excellent electron-transport properties, making it suitable for OLEDs (organic light-emitting diodes) and photovoltaic devices. The compound's amine functionality further enhances its solubility in polar solvents, facilitating its integration into thin-film deposition processes. As sustainable energy solutions gain traction, such materials are critical for advancing renewable energy technologies.

Analytical characterization of 3-Bromo-8-methylquinolin-5-amine typically involves HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These techniques are essential for quality control in industrial and academic settings, where precise molecular identification is paramount. The compound's CAS No. 1862941-04-5 serves as a unique identifier in chemical databases, streamlining literature searches and regulatory compliance.

Environmental and safety considerations for 3-Bromo-8-methylquinolin-5-amine emphasize proper handling under laboratory safety protocols. While not classified as hazardous, its brominated aromatic nature warrants cautious storage away from strong oxidizers. Researchers are increasingly adopting green chemistry principles to minimize waste during its synthesis, reflecting broader trends toward sustainable chemical practices.

The commercial availability of 3-Bromo-8-methylquinolin-5-amine through specialized chemical suppliers has expanded its accessibility. Pricing trends correlate with its research-grade purity and scale of procurement, with bulk quantities often tailored for industrial-scale applications. As patent filings referencing this compound rise, its role in proprietary drug formulations and material innovations is expected to grow.

Future research directions for 3-Bromo-8-methylquinolin-5-amine may explore its catalytic applications or bioconjugation potential. With the rise of AI-driven drug discovery, computational models could optimize its derivatives for enhanced bioactivity profiles. Collaborative efforts between academia and industry will likely unlock new utilities for this versatile quinoline amine, solidifying its importance in modern chemistry.